Cas no 898053-45-7 (4-(4-Nitro-pyrazol-1-yl)-butyric acid)

4-(4-Nitro-pyrazol-1-yl)-butyric acid is a nitro-substituted pyrazole derivative with a butyric acid functional group, offering versatility in synthetic chemistry applications. Its structure combines a reactive nitro group with a carboxylic acid moiety, making it a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The nitro group enhances electrophilic reactivity, facilitating further functionalization, while the butyric acid chain provides solubility and compatibility with coupling reactions. This compound is particularly useful in heterocyclic synthesis and as a building block for designing bioactive molecules. Its stability under standard conditions ensures reliable handling and storage for laboratory use.

4-(4-Nitro-pyrazol-1-yl)-butyric acid structure

898053-45-7 structure

Product Name:4-(4-Nitro-pyrazol-1-yl)-butyric acid

CAS No:898053-45-7

MF:C₇H₉N₃O₄

MW:199.164061307907

CID:1070667

PubChem ID:1132868

Update Time:2025-08-05

4-(4-Nitro-pyrazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-Nitro-pyrazol-1-yl)-butyric acid
- CS-0266426
- 898053-45-7
- 4-(4-nitropyrazol-1-yl)butanoic acid
- AKOS015922313
- 4-(4-nitro-1H-pyrazol-1-yl)butanoic acid
- EN300-83690
- DIVZBTHOMHFWMN-UHFFFAOYSA-N
- MFCD03410242
- Butyric acid, 4-(4-nitropyrazol-1-yl)-
- Oprea1_871323
- SCHEMBL17278014
- BAS 07401929
- AKOS000125514
- 4-(4-nitro-1H-pyrazol-1-yl)butanoicacid
- STK313398
- 1H-pyrazole-1-butanoic acid, 4-nitro-
- ALBB-021240
- BBL039377
- MDL： MFCD03410242
- Inchi： 1S/C7H9N3O4/c11-7(12)2-1-3-9-5-6(4-8-9)10(13)14/h4-5H,1-3H2,(H,11,12)
- InChI Key： DIVZBTHOMHFWMN-UHFFFAOYSA-N
- SMILES： OC(CCCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 199.05930578g/mol
Monoisotopic Mass: 199.05930578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 101Å²

4-(4-Nitro-pyrazol-1-yl)-butyric acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-(4-Nitro-pyrazol-1-yl)-butyric acid Pricemore >>

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abcr	AB412765-250 mg	4-(4-Nitro-1H-pyrazol-1-yl)butanoic acid	898053-45-7		250MG	€198.50	2022-03-02
abcr	AB412765-500 mg	4-(4-Nitro-1H-pyrazol-1-yl)butanoic acid	898053-45-7		500MG	€264.80	2022-03-02
abcr	AB412765-1 g	4-(4-Nitro-1H-pyrazol-1-yl)butanoic acid	898053-45-7		1g	€309.00	2022-03-02
abcr	AB412765-5 g	4-(4-Nitro-1H-pyrazol-1-yl)butanoic acid	898053-45-7		5g	€752.70	2022-03-02
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